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Compound of Interest

Compound Name: Diisobutyl sulfoxide

Cat. No.: B1605190 Get Quote

For researchers, scientists, and drug development professionals, the choice of a polar aprotic

solvent is a critical decision that can significantly impact experimental outcomes. While

dimethyl sulfoxide (DMSO) is a well-established and widely utilized solvent, alternatives such

as diisobutyl sulfoxide (DIBSO) are emerging. This guide provides an objective comparison

of these two sulfoxides, summarizing their physical and chemical properties, and discussing

their potential applications, supported by available data.

Executive Summary
Dimethyl sulfoxide (DMSO) is a versatile and highly effective polar aprotic solvent with a broad

range of applications in chemical synthesis, biological assays, and drug delivery. Its ability to

dissolve a wide variety of polar and nonpolar compounds, coupled with its relatively low toxicity,

has made it an indispensable tool in research and development.

Diisobutyl sulfoxide (DIBSO), a structural isomer of dibutyl sulfoxide, is a less-studied

alternative. Its larger, branched alkyl groups are expected to confer different physical and

chemical properties compared to the compact methyl groups of DMSO. While comprehensive

experimental data for DIBSO is scarce, this guide will compare the known properties of both

solvents and explore the potential implications of their structural differences.

Physicochemical Properties
A comparison of the fundamental physicochemical properties of DIBSO and DMSO reveals

significant differences that can influence their behavior as solvents.
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Property
Diisobutyl Sulfoxide
(DIBSO)

Dimethyl Sulfoxide
(DMSO)

Molecular Formula C8H18OS C2H6OS

Molar Mass 162.29 g/mol 78.13 g/mol [1]

Appearance Not specified Colorless liquid[1]

Density 0.949 g/cm³ 1.1004 g/cm³[1]

Boiling Point 263.4 °C at 760 mmHg 189 °C (372 °F; 462 K)[1]

Melting Point Not specified 19 °C (66 °F; 292 K)[1]

Flash Point 113.1 °C 89 °C (192 °F)

Solubility in Water Not specified Miscible[1]

Key Observations:

Higher Boiling Point and Lower Density: DIBSO exhibits a significantly higher boiling point

and a lower density compared to DMSO. The higher boiling point of DIBSO could be

advantageous in reactions requiring elevated temperatures.

Steric Hindrance: The branched isobutyl groups in DIBSO are expected to create greater

steric hindrance around the sulfinyl group compared to the methyl groups in DMSO. This

could influence its coordination properties as a ligand and its effectiveness in solvating

different molecules.

Solvent Properties and Applications
Dimethyl Sulfoxide (DMSO)
DMSO is a powerful and versatile polar aprotic solvent with a wide range of applications.

Chemical Synthesis: DMSO is frequently used as a solvent for a variety of organic reactions,

including nucleophilic substitutions (e.g., Finkelstein reactions), eliminations, and oxidations

(e.g., Swern and Moffatt oxidations). Its ability to dissolve a wide range of organic and

inorganic compounds, including many salts, makes it particularly useful.
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Drug Discovery and Development: In drug discovery, DMSO is the standard solvent for

creating stock solutions of test compounds for high-throughput screening. Its miscibility with

water and cell culture media allows for easy dilution to final testing concentrations.

Furthermore, its ability to penetrate biological membranes has led to its use as a vehicle for

topical and transdermal drug delivery.

Cryopreservation: DMSO is a widely used cryoprotectant, added to cell media to prevent the

formation of ice crystals and protect cells from damage during freezing. A concentration of

approximately 10% is commonly used for the cryopreservation of a variety of cell types.

Diisobutyl Sulfoxide (DIBSO)
Information on the specific applications of DIBSO as a solvent is limited. However, based on its

structure, some potential advantages and disadvantages can be inferred.

Potential for Altered Selectivity: The increased steric bulk of the isobutyl groups in DIBSO

could lead to different selectivities in chemical reactions compared to DMSO. This might be

advantageous in reactions where controlling the steric environment around a reactive center

is crucial.

Modified Solubility Profile: The larger alkyl chains in DIBSO increase its hydrophobicity

compared to DMSO. This could make it a more suitable solvent for reactions involving

nonpolar substrates or for extraction processes where a less water-miscible solvent is

desired.

Synthetic Intermediate: Currently, the primary documented use of DIBSO is as an

intermediate in the synthesis of other molecules, rather than as a general-purpose solvent.

Experimental Protocols
Due to the extensive use of DMSO, numerous standardized experimental protocols are

available. In contrast, specific, validated protocols for the use of DIBSO are not widely

documented.

General Procedure for a Nucleophilic Substitution
Reaction using DMSO
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Reaction: Williamson Ether Synthesis

Reactants:

Sodium phenoxide (1.0 eq)

Ethyl iodide (1.1 eq)

DMSO (5 mL per 1 mmol of sodium phenoxide)

Procedure:

To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add

sodium phenoxide.

Add DMSO to the flask and stir the mixture until the sodium phenoxide is fully dissolved.

Slowly add ethyl iodide to the solution at room temperature.

Heat the reaction mixture to 80 °C and stir for 4 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and pour it into a separatory

funnel containing water and diethyl ether.

Extract the aqueous layer with diethyl ether (3 x 20 mL).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel.

1. Dissolve Sodium Phenoxide in DMSO 2. Add Ethyl Iodide 3. Heat to 80°C for 4h 4. Work-up (Water/Ether Extraction) 5. Purification (Column Chromatography) Product (Phenetole) 
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Figure 1: Workflow for Williamson Ether Synthesis using DMSO.

General Protocol for Cryopreservation of Mammalian
Cells using DMSO
Materials:

Complete cell culture medium

Fetal Bovine Serum (FBS)

DMSO (cell culture grade)

Cryopreservation vials

Controlled-rate freezing container

Procedure:

Prepare the cryopreservation medium: 90% FBS and 10% DMSO. Keep the medium on ice.

Harvest the cells by trypsinization or scraping.

Centrifuge the cell suspension at 300 x g for 5 minutes.

Discard the supernatant and resuspend the cell pellet in cold cryopreservation medium to a

concentration of 1-5 x 10^6 cells/mL.

Aliquot the cell suspension into cryopreservation vials.

Place the vials in a controlled-rate freezing container and store at -80 °C for 24 hours. This

allows for a slow cooling rate of approximately -1 °C/minute.

Transfer the vials to a liquid nitrogen tank for long-term storage.
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Figure 2: General workflow for mammalian cell cryopreservation.

Toxicity and Safety Considerations
DMSO:

DMSO is considered to have low toxicity. The median lethal dose (LD50) in rats is 14,500

mg/kg (oral).

A notable characteristic of DMSO is its ability to readily penetrate the skin. This property can

be a double-edged sword, as it can facilitate the absorption of other, potentially toxic,
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substances dissolved in it. Therefore, appropriate personal protective equipment, including

suitable gloves, should always be worn when handling DMSO.

Some individuals may experience a garlic-like taste in the mouth after skin contact with

DMSO.

DIBSO:

Detailed toxicological data for diisobutyl sulfoxide is not readily available. As a precaution,

it should be handled with the same care as other laboratory chemicals, using appropriate

personal protective equipment in a well-ventilated area.

Conclusion
DMSO remains the preeminent polar aprotic solvent in many research and development

settings due to its exceptional solvating power, versatility, and well-characterized properties. Its

utility in a vast array of chemical and biological applications is extensively documented.

Diisobutyl sulfoxide, on the other hand, represents a largely unexplored alternative. Its

distinct structural features, particularly the sterically hindered sulfinyl group and increased

hydrophobicity, suggest that it may offer unique advantages in specific applications. However,

the current lack of comprehensive experimental data on its solvent properties, reactivity, and

toxicity presents a significant barrier to its widespread adoption.

For researchers seeking to move beyond standard solvents, DIBSO may warrant investigation

in niche applications where the specific properties arising from its branched structure could be

beneficial. However, for most routine applications, DMSO remains the more practical and

reliable choice, backed by a wealth of scientific literature and established protocols. Further

research into the fundamental properties and applications of DIBSO is necessary to fully

elucidate its potential as a viable alternative to DMSO.
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Figure 3: High-level comparison of DMSO and DIBSO properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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